EtdCp

• CAS No.: 119980-31-3
• Molecular Formula: C11H14N3O7P
• Molecular Weight: 331.22 g/mol
• IUPAC Name: [(2R,3S)-2-(hydroxymethyl)-5-(5-oxoimidazo[1,2-c]pyrimidin-6-yl)oxolan-3-yl] dihydrogen phosphate
• InChI: InChI=1S/C11H14N3O7P/c15-6-8-7(21-22(17,18)19)5-10(20-8)14-3-1-9-12-2-4-13(9)11(14)16/h1-4,7-8,10,15H,5-6H2,(H2,17,18,19)/t7-,8+,10?/m0/s1
• InChI Key: MPYFUMYHLRYYHN-VLCSVPMDSA-N
• SMILES: C1C(C(OC1N2C=CC3=NC=CN3C2=O)CO)OP(=O)(O)O
• Isomeric SMILES: C1[C@@H]([C@H](OC1N2C=CC3=NC=CN3C2=O)CO)OP(=O)(O)O
• Synonyms: 3,N(4)-etheno-3'-dCMP; 3,N(4)-etheno-3'-deoxycytidine monophosphate; EtdCp

Description

It is calculated using a probabilistic approach formulated by the Philippines National Economic and Development Authority (NEDA) and integrated into the Event Impact Rapid Assessment Calculator (EIRAC) software . EtdCp evaluates the anticipated financial losses across four functional domains: settlements, production, protection, and infrastructure. This metric is contextualized within the Philippines' disaster management framework, where thresholds for disaster intensity are determined by comparing this compound to national economic indicators like Gross Domestic Product (GDP) . For example, if this compound exceeds a predefined percentage of GDP, the event is classified as a high-intensity disaster requiring immediate intervention.

This compound’s methodology involves:

• Data Collection: Use of the Hazard Assessment Form (HAF) to gather event-specific data .
• Probabilistic Modeling: Estimation of damage probabilities based on historical and projected disaster scenarios .
• Economic Integration: Comparison with GDP to assess recovery feasibility and prioritize resource allocation .

Comparison with Similar Compounds

Comparison with Similar Metrics

EtdCp is part of a suite of disaster impact metrics. Below is a detailed comparison with analogous models:

Total Damage Cost Estimation (TDCE)

• Purpose : Measures the immediate financial impact of past or ongoing disasters .
• Methodology : Relies on deterministic data (e.g., field surveys, direct damage reports) rather than probabilistic forecasts .
• Economic Benchmark: Compared to Per Capita Income (PCI) to evaluate individual financial resilience .
• Scope: Limited to localized, short-term recovery planning, unlike this compound’s forward-looking, national-scale focus .

NEDA’s Probabilistic Risk Assessment

• Purpose: Predicts economic losses from natural hazards (e.g., typhoons, earthquakes) .
• Methodology : Employs region-specific hazard curves and vulnerability indices, whereas this compound uses simpler GDP-based thresholds .
• Application : Adopted for infrastructure resilience planning, while this compound is tailored for multi-sectoral disaster response .

Global Disaster Risk Metrics (e.g., UNDRR’s Risk Poverty Index)

• Purpose: Assesses socio-economic vulnerability to disasters in developing nations .
• Methodology: Incorporates qualitative factors (e.g., governance, social inequality), whereas this compound focuses on quantitative economic ratios .
• Data Requirements : Requires extensive demographic surveys, unlike this compound’s streamlined HAF-based data .

Data Tables and Research Findings

Table 1: Key Differences Between this compound and TDCE

Aspect	This compound	TDCE
Temporal Focus	Future potential events	Past or ongoing events
Methodology	Probabilistic modeling	Deterministic data collection
Economic Benchmark	GDP	Per Capita Income (PCI)
Geographical Scope	National/regional	Local (barangay/city level)
Primary Use	Long-term resource allocation	Immediate relief funding

Sources:

Table 2: this compound vs. Global Disaster Metrics

Metric	This compound	UNDRR Risk Poverty Index
Focus	Economic loss prediction	Socio-economic vulnerability
Data Type	Quantitative (GDP, HAF inputs)	Mixed (qualitative and quantitative)
Complexity	Moderate (formula-driven)	High (multi-indicator indexing)
Policy Impact	National disaster budgeting	International aid prioritization

Sources: